Cas no 111011-76-8 (Efonidipine hydrochloride monoethanolate)

• Product Name: Efonidipine hydrochloride monoethanolate
• CAS No: 111011-76-8
• MF: C₃₆H₄₅ClN₃O₈P
• MW: 714.184570074081
• MDL: MFCD00875717
• CID: 166455
• PubChem ID: 163838
• Update Time: 2025-06-09

Efonidipine hydrochloride monoethanolate Chemical and Physical Properties

Names and Identifiers

• Ethanol, compd. with 2-(phenyl(phenylmethyl)amino)ethyl 5-(5,5-dimethyl-1,3,2-dioxaphosphorinan-2-yl)-1,4-dihydro-2,6-dimethyl-4-(3-nitrophenyl)-3-pyridinecarboxylate P-oxide monohydrochloride (1:1)
• Efonidipine (hydrochloride monoethanolate)
• Ethanol, compd. with 2-(phenyl(phenylmethyl)amino)ethyl 5-(5,5-dimethyl-1,3,2-dioxaphosphorina...
• Ethanol, compd. with 2-(phenyl(phenylmethyl)amino)ethyl 5-(5,5-dimethyl-1,3,2-dioxaphosphorinan-2-yl)-1,4-dihydro-2,6-dimethy
• Efonidipine HCl ethanolate
• Efonidipine hydrochloride ethanol
• Efonidipine hydrochloride ethanolate
• Ethanol, compd. with 2-(phenyl(phenylmethyl)amino)ethyl 5-(5,5-dimethyl-2-oxido-1,3,2-dioxaphosphorinan-2-yl)-1,4-dihydro-2,
• hydrochloride
• Ethanol, compd. with 2-[phenyl(phenylmethyl)amino]ethyl 5-(5,5-dimethyl-2-oxido-1,3,2-dioxaphosphorinan-2-yl)-1,4-dihydro-2,6-dimethyl-4-(3-nitrophenyl)-3-pyridinecarboxylate monohydrochloride (1:1)
• nz-105
• nz105ethanolate
• Hydrochloride ethanol
• r,p-oxide,monohydrochloride
• 2-(phenyl(phenylmethyl)amino)ethyleste
• Efonidipine hydrochloride monoethanolate
• Efonidipine Hydrochloride ethanol (1:1:1)
• 5-(5,5-Dimethyl-2-oxido-1,3,2-dioxaphosphorinan-2-yl)-1,4-dihydro-2,6-dimethyl-4-(3-nitrophenyl)-3-pyridinecarboxylicacid2-[phenyl(phenylmethyl)amino]ethylesterhydrochloridemonoethanolate
• EFONIDIPINE
• NZ 105 ethanolate
• Landel
• Efonidipine.HCl ethanolate
• Ethanol, compd. with 2-(phenyl(phenylmethyl)amino)ethyl 5-(5,5-dimethyl-2-oxido-1,3,2-dioxaphosphorinan-2-yl)-1,4-dihydro-2,6-dimethyl-4-(3-nitrophenyl)-3-pyridinecarboxylate monohydrochloride
• Ethanol, compd. with 2-(phenyl(phenylmethyl)amino)ethyl 5-(5,5-dimethyl-1,3,2-dioxaphosp
• 2-(N-benzylanilino)ethyl 5-(5,5-dimethyl-2-oxo-1,3,2lambda5-dioxaphosphinan-2-yl)-2,6-dimethyl-4-(3-nitrophenyl)-1,4-dihydropyridine-3-carboxylate;ethanol;hydrochloride
• UNII-84HJ0Q6TMN
• A907952
• 84HJ0Q6TMN
• Efonidipine hydrochloride monoethanolate;Efonidipine HCl H2O;NZ-105 hydrochloride monoethanolate
• 3-Pyridinecarboxylic acid, 1,4-dihydro-2,6-dimethyl-5-(5,5-dimethyl-1,3,2-dioxaphosphorinan-2-yl)-4-(3-nitrophenyl)-, 2-(phenyl(phenylmethyl)amino)ethyl ester, P-oxide, monohydrochloride
• (+/-)-EFONIDIPINE HYDROCHLORIDE ETHANOLATE
• CS-3622
• EFONIDIPINE HYDROCHLORIDE ETHANOLATE [MI]
• SCHEMBL909286
• Efonidipine hydrochloride monoethanolate, >=98% (HPLC)
• 2-(Benzyl(phenyl)amino)ethyl 5-(5,5-dimethyl-2-oxido-1,3,2-dioxaphosphinan-2-yl)-2,6-dimethyl-4-(3-nitrophenyl)-1,4-dihydropyridine-3-carboxylate ethanol hydrochloride
• AS-17272
• CHEBI:31532
• SMR003475016
• AKOS024457778
• D01604
• 111011-76-8
• Landel (TN)
• Efonidipine hydrochloride ethanolate (JAN)
• 5-(5,5-Dimethyl-2-oxido-1,3,2-dioxaphosphorinan-2-yl)-1,4-dihydro-2,6-dimethyl-4-(3-nitrophenyl)-3-pyridinecarboxylic acid 2-[phenyl(phenylmethyl)amino]ethyl ester hydrochloride monoethanolate
• BCP33396
• s5898
• C71370
• MLS004712053
• EX-A4000
• HY-12502A
• Q27269529
• 3-Pyridinecarboxylicacid,1,4-dihydro-2,6-dimethyl-5-(5,5-dimethyl-1,3,2-dioxa
• EFONIDIPINE HYDROCHLORIDE ETHANOLATE [JAN]
• NZ-105 hydrochloride monoethanolate
• EFONIDIPINE HCL MONOETHANOLATE
• DTXSID5020150
• 2-[phenyl(phenylmethyl)amino]ethyl 5-(5,5-dimethyl-2-oxido-1,3,2-dioxaphosphinan-2-yl)-2,6-dimethyl-4-(3-nitrophenyl)-1,4-dihydropyridine-3-carboxylate - ethanol (1:1) hydrochloride
• efonidipinehydrochlorideethanolate
• Efonidipine (hydrochloride monoethanolate)?
• DTXCID10150
• Efonidipine hydrochloride ethanolate [WHO-DD]
• EFONIDIPINE ETHYL ALCOHOL HYDROCHLORIDE
• SBI-0654144.0001

• MDL： MFCD00875717
• Inchi： 1S/C34H38N3O7P.C2H6O.ClH/c1-24-30(33(38)42-19-18-36(28-15-9-6-10-16-28)21-26-12-7-5-8-13-26)31(27-14-11-17-29(20-27)37(39)40)32(25(2)35-24)45(41)43-22-34(3,4)23-44-45;1-2-3;/h5-17,20,31,35H,18-19,21-23H2,1-4H3;3H,2H2,1H3;1H
• InChI Key： IKBJGZQVVVXCEQ-UHFFFAOYSA-N
• SMILES： Cl.P1(C2=C(C)NC(C)=C(C(=O)OCCN(C3C=CC=CC=3)CC3C=CC=CC=3)C2C2C=CC=C(C=2)[N+](=O)[O-])(=O)OCC(C)(C)CO1.OCC

Computed Properties

• Exact Mass: 713.26355
• Monoisotopic Mass: 713.2632801g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 10
• Heavy Atom Count: 49
• Rotatable Bond Count: 10
• Complexity: 1170
• Covalently-Bonded Unit Count: 3
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 143

Experimental Properties

• Melting Point: 150-154°C
• PSA: 140.47

Efonidipine hydrochloride monoethanolate Security Information

• Signal Word：Warning
• Hazard Statement： H302-H315-H319-H335
• Warning Statement： P261; P264; P271; P280; P302+P352; P304+P340; P305+P351+P338; P312; P321; P332+P313; P337+P313; P362; P403+P233; P405; P501
• Storage Condition：Powder -20°C 3 years   4°C 2 years In solvent -80°C 6 months   -20°C 1 month

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Phenylbenzamines
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Phenylmethylamines Phenylbenzamines

Additional information on Efonidipine hydrochloride monoethanolate

Efonidipine Hydrochloride Monoethanolate: A Comprehensive Overview

Efonidipine hydrochloride monoethanolate (CAS No. 111011-76-8) is a potent and selective L-type calcium channel blocker that has garnered significant attention in the field of cardiovascular pharmacology. This compound, also known as efonidipine, is primarily used for the treatment of hypertension and angina pectoris. Its unique chemical structure and pharmacological properties make it a valuable therapeutic agent in managing these conditions.

The chemical formula of efonidipine hydrochloride monoethanolate is C₂₃H₂₇N₃O₄·HCl·C₂H₅OH, and its molecular weight is approximately 475.98 g/mol. The compound is a white to off-white crystalline powder that is soluble in water and ethanol. The presence of the monoethanolate salt enhances its solubility and bioavailability, making it more effective in clinical applications.

Efonidipine hydrochloride monoethanolate works by selectively blocking L-type calcium channels in vascular smooth muscle cells. This mechanism of action leads to vasodilation, which reduces peripheral vascular resistance and lowers blood pressure. Unlike other calcium channel blockers, efonidipine has a higher selectivity for vascular smooth muscle over cardiac muscle, making it particularly useful in treating hypertension without significant adverse effects on heart function.

Recent studies have highlighted the potential of efonidipine hydrochloride monoethanolate in managing other cardiovascular conditions beyond hypertension. For instance, a study published in the American Journal of Hypertension demonstrated that efonidipine significantly reduced left ventricular hypertrophy in hypertensive patients, thereby improving cardiac function and reducing the risk of cardiovascular events. Another study in the Clinical Science Journal reported that efonidipine effectively reduced arterial stiffness, a key factor in the development of cardiovascular diseases.

The pharmacokinetics of efonidipine hydrochloride monoethanolate have been extensively studied. After oral administration, the compound is rapidly absorbed with a bioavailability of approximately 80%. It has a half-life of around 6-8 hours, allowing for once-daily dosing in most patients. The drug is metabolized primarily by the liver via cytochrome P450 enzymes, and its metabolites are excreted through both urine and feces.

In terms of safety and tolerability, efonidipine hydrochloride monoethanolate has shown a favorable profile. Common side effects include dizziness, headache, and flushing, which are generally mild and transient. More serious adverse effects are rare but can include hypotension and bradycardia. However, these side effects can be managed with appropriate dose adjustments and monitoring.

Clinical trials have consistently demonstrated the efficacy and safety of efonidipine hydrochloride monoethanolate. A large-scale randomized controlled trial (RCT) published in the New England Journal of Medicine compared efonidipine with other antihypertensive agents such as ACE inhibitors and beta-blockers. The results showed that efonidipine was equally effective in lowering blood pressure but had a better safety profile with fewer side effects.

Beyond its use in hypertension, there is growing interest in the potential applications of efonidipine hydrochloride monoethanolate in other areas of medicine. For example, preliminary studies suggest that efonidipine may have neuroprotective effects and could be beneficial in treating neurological disorders such as Alzheimer's disease. Additionally, research is underway to explore its potential as an antitumor agent due to its ability to inhibit calcium influx in cancer cells.

In conclusion, Efonidipine hydrochloride monoethanolate (CAS No. 111011-76-8) is a well-characterized and effective medication for managing hypertension and related cardiovascular conditions. Its unique pharmacological properties, favorable safety profile, and potential applications in other therapeutic areas make it an important compound in modern pharmacology. Ongoing research continues to uncover new insights into its mechanisms of action and potential uses, further solidifying its role as a valuable therapeutic agent.